[(2R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl]-methylazanium;chloride

• CAS No.: 61-76-7
• Product Name: [(2R)-2-Hydroxy-2-(3-hydroxyphenyl)ethyl]-methylazanium;chloride
• Molecular Formula: C9H14ClNO2
• Molecular Weight: 203.66 g/mol
• IUPAC Name: 3-[(1R)-1-hydroxy-2-(methylamino)ethyl]phenol;hydrochloride
• Standard InChI: InChI=1S/C9H13NO2.ClH/c1-10-6-9(12)7-3-2-4-8(11)5-7;/h2-5,9-12H,6H2,1H3;1H/t9-;/m0./s1
• Standard InChIKey: OCYSGIYOVXAGKQ-FVGYRXGTSA-N
• Isomeric SMILES: [H+].CNC[C@@H](C1=CC(=CC=C1)O)O.[Cl-]
• SMILES: CNCC(C1=CC(=CC=C1)O)O.Cl
• Canonical SMILES: [H+].CNCC(C1=CC(=CC=C1)O)O.[Cl-]
• Appearance: Solid powder
• Melting Point: 284 to 293 °F (NTP, 1992); 142.5 °C
• Physical Description: Phenylephrine hydrochloride is an odorless white microcrystalline powder. Bitter taste. pH (1% aqueous solution) about 5. (NTP, 1992)
• Description: Phenylephrine Hydrochloride is the hydrochloride salt form of phenylephrine, a direct-acting sympathomimetic amine chemically related to adrenaline and ephedrine with potent vasoconstrictor property. Phenylephrine is a post-synaptic alpha-adrenergic receptor agonist that causes vasoconstriction, increases systolic/diastolic pressures, reflex bradycardia, and stroke output.; Phenylephrine hydrochloride is an odorless white microcrystalline powder. Bitter taste. pH (1% aqueous solution) about 5. (NTP, 1992); An alpha-1 adrenergic agonist used as a mydriatic, nasal decongestant, and cardiotonic agent.
• Purity: > 98%
• Related CAS: 59-42-7 (Parent)
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992)
• Synonyms: (R)-3-Hydroxy-alpha-((methylamino)methyl)benzenemethanol; Metaoxedrin; Metasympatol; Mezaton; Neo Synephrine; Neo-Synephrine; Neosynephrine; Phenylephrine; Phenylephrine Hydrochloride; Phenylephrine Tannate; Tannate, Phenylephrine
• Reference: 1: Kato M, Nitta K, Kano Y, Yamada M, Ishii N, Hashimoto T, Ohyama M. Case of; phenylephrine hydrochloride-induced periorbital contact dermatitis with fulminant; keratoconjunctivitis causing pseudomembrane formation. J Dermatol. 2017 Oct 6.; doi: 10.1111/1346-8138.14077. [Epub ahead of print] PubMed PMID: 28983944.; ; ; 2: Mostafa NM, Elsayed GM, Hassan NY, El Mously DA. Development and Validation of; Eco-Friendly Liquid Chromatographic and Spectrophotometric Methods for; Simultaneous Determination of Coformulated Drugs: Phenylephrine Hydrochloride and; Prednisolone Acetate. J AOAC Int. 2017 Nov 1;100(6):1761-1770. doi:; 10.5740/jaoacint.17-0001. Epub 2017 Jul 24. PubMed PMID: 28737123.; ; ; 3: de Oliveira GG, Feitosa A, Loureiro K, Fernandes AR, Souto EB, Severino P.; Compatibility study of paracetamol, chlorpheniramine maleate and phenylephrine; hydrochloride in physical mixtures. Saudi Pharm J. 2017 Jan;25(1):99-103. doi:; 10.1016/j.jsps.2016.05.001. Epub 2016 May 7. PubMed PMID: 28223869; PubMed; Central PMCID: PMC5310159.; ; ; 4: Rezk MR, Fayed AS, Marzouk HM, Abbas SS. Chromatographic Determination of; Cyclopentolate Hydrochloride and Phenylephrine Hydrochloride in the Presence of; Their Potential Degradation Products. J AOAC Int. 2017 Mar 1;100(2):434-444. doi:; 10.5740/jaoacint.16-0215. Epub 2016 Nov 30. PubMed PMID: 28118561.; ; ; 5: Elfatatry HM, Mabrouk MM, Hammad SF, Mansour FR, Kamal AH, Alahmad S.; Development and Validation of Chemometric-Assisted Spectrophotometric Methods for; Simultaneous Determination of Phenylephrine Hydrochloride and Ketorolac; Tromethamine in Binary Combinations. J AOAC Int. 2016 Sep;99(5):1247-51. doi:; 10.5740/jaoacint.16-0106. Epub 2016 Aug 13. PubMed PMID: 27522949.; ; ; 6: Belal TS, El-Kafrawy DS, Mahrous MS, Abdel-Khalek MM, Abo-Gharam AH. Validated; spectrophotometric and chromatographic methods for simultaneous determination of ; ketorolac tromethamine and phenylephrine hydrochloride. Ann Pharm Fr. 2016; Jul;74(4):267-82. doi: 10.1016/j.pharma.2015.12.006. Epub 2016 Feb 16. PubMed; PMID: 26895689.; ; ; 7: El Yazbi FA, Hassan EM, Khamis EF, Ragab MA, Hamdy MM. Development and; Validation of a High-Performance Thin-Layer Chromatographic Method for the; Simultaneous Determination of Two Binary Mixtures Containing Ketorolac; Tromethamine with Phenylephrine Hydrochloride and with Febuxostat. J Chromatogr; Sci. 2016 May-Jun;54(5):819-28. doi: 10.1093/chromsci/bmv250. Epub 2016 Feb 3.; PubMed PMID: 26847918; PubMed Central PMCID: PMC4890447.; ; ; 8: Meltzer EO, Ratner PH, McGraw T. Phenylephrine hydrochloride modified-release ; tablets for nasal congestion: a randomized, placebo-controlled trial in allergic ; rhinitis patients. Ann Allergy Asthma Immunol. 2016 Jan;116(1):66-71. doi:; 10.1016/j.anai.2015.10.022. Epub 2015 Nov 7. PubMed PMID: 26560899.; ; ; 9: Kryvanych O, Bevz N, Harna N, Bevz O. The use of; 2,6-dichloroquinone-4chlorimide for quantitative determination of phenylephrine; hydrochloride in combined tablets with paracetamol and chlorpheniramine maleate. ; Ceska Slov Farm. 2015 Nov;64(5):216-9. PubMed PMID: 28649822.; ; ; 10: Gosliga JM, Barter LS. Cardiovascular effects of dopamine hydrochloride and; phenylephrine hydrochloride in healthy isoflurane-anesthetized New Zealand White ; rabbits (Oryctolagus cuniculus). Am J Vet Res. 2015 Feb;76(2):116-21. doi:; 10.2460/ajvr.76.2.116. PubMed PMID: 25629908.
• PubChem Compound: 5284443
• Last Modified: Nov 11 2021